Cas no 1443340-61-1 ((2-Bromo-5-fluorobenzyl)(phenyl)sulfane)

2-Bromo-5-fluorobenzyl)(phenyl)sulfane is a brominated and fluorinated benzyl sulfide compound, notable for its utility as a versatile intermediate in organic synthesis. The presence of both bromine and fluorine substituents enhances its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, as well as nucleophilic aromatic substitutions. The phenylsulfane moiety further contributes to its utility in constructing complex sulfur-containing frameworks. Its well-defined structure and stability under controlled conditions ensure consistent performance in pharmaceutical and agrochemical research. This compound is particularly advantageous for applications requiring selective functionalization of aromatic systems, offering precise control in synthetic pathways.
(2-Bromo-5-fluorobenzyl)(phenyl)sulfane structure
1443340-61-1 structure
Product Name:(2-Bromo-5-fluorobenzyl)(phenyl)sulfane
CAS No:1443340-61-1
MF:C13H10BrFS
MW:297.185904979706
CID:5690222
PubChem ID:91655362
Update Time:2025-05-28

(2-Bromo-5-fluorobenzyl)(phenyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-5-fluorobenzyl)(phenyl)sulfane
    • Benzene, 1-bromo-4-fluoro-2-[(phenylthio)methyl]-
    • 1443340-61-1
    • 1-Bromo-4-fluoro-2-(phenylsulfanylmethyl)benzene
    • DTXSID401235000
    • MDL: MFCD18911121
    • Inchi: 1S/C13H10BrFS/c14-13-7-6-11(15)8-10(13)9-16-12-4-2-1-3-5-12/h1-8H,9H2
    • InChI Key: NWPXECJKYZBDBO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1CSC1C=CC=CC=1)F

Computed Properties

  • Exact Mass: 295.96706g/mol
  • Monoisotopic Mass: 295.96706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Boiling Point: 359.3±32.0 °C(Predicted)

(2-Bromo-5-fluorobenzyl)(phenyl)sulfane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
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$437 2024-07-23
Crysdot LLC
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Crysdot LLC
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Crysdot LLC
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1443340-61-1 97%
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$3333 2024-07-23

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